Cas no 1822978-75-5 (Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate)
Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- C1C(CNC(=O)OC(C)(C)C)CC2OC21
- TERT-BUTYL N-(6-OXABICYCLO[3.1.0]HEXAN-3-YLMETHYL)CARBAMATE
- Z1510008863
- tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate
- TERT-BUTYLN-(6-OXABICYCLO[3.1.0]HEXAN-3-YLMETHYL)CARBAMATE
- Carbamic acid, N-(6-oxabicyclo[3.1.0]hex-3-ylmethyl)-, 1,1-dimethylethyl ester
- Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate
-
- Inchi: 1S/C11H19NO3/c1-11(2,3)15-10(13)12-6-7-4-8-9(5-7)14-8/h7-9H,4-6H2,1-3H3,(H,12,13)
- InChI Key: DBQMOSUYSLJHCT-UHFFFAOYSA-N
- SMILES: O1C2CC(CNC(=O)OC(C)(C)C)CC12
Computed Properties
- Exact Mass: 213.13649347 g/mol
- Monoisotopic Mass: 213.13649347 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 50.9
- Molecular Weight: 213.27
Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1708313-0.05g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 0.05g |
$295.0 | 2023-09-20 | |
| Enamine | EN300-1708313-0.1g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 0.1g |
$440.0 | 2023-09-20 | |
| Enamine | EN300-1708313-0.25g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 0.25g |
$629.0 | 2023-09-20 | |
| Enamine | EN300-1708313-0.5g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 0.5g |
$991.0 | 2023-09-20 | |
| Enamine | EN300-1708313-1.0g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 1.0g |
$1272.0 | 2023-07-10 | |
| Enamine | EN300-1708313-2.5g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 2.5g |
$2492.0 | 2023-09-20 | |
| Enamine | EN300-1708313-5.0g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 5.0g |
$3687.0 | 2023-07-10 | |
| Enamine | EN300-1708313-10.0g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 10.0g |
$5467.0 | 2023-07-10 | |
| Enamine | EN300-1708313-1g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 1g |
$1272.0 | 2023-09-20 | |
| Enamine | EN300-1708313-5g |
tert-butyl N-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)carbamate, Mixture of diastereomers |
1822978-75-5 | 95% | 5g |
$3687.0 | 2023-09-20 |
Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate
Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate (CAS No. 1822978-75-5): An Overview
Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate (CAS No. 1822978-75-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a distinctive 6-oxabicyclo[3.1.0]hexane core structure. The intricate architecture of this molecule makes it an intriguing subject for both academic and industrial investigations.
The 6-oxabicyclo[3.1.0]hexane core is a bicyclic system characterized by a six-membered ring fused to a three-membered ring, with an oxygen atom bridging the two rings. This unique structural feature imparts specific chemical and physical properties to the compound, making it valuable for various applications in drug discovery and development.
In recent years, the study of Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate has been enriched by advancements in synthetic methodologies and computational chemistry. Researchers have explored the synthesis of this compound using various approaches, including transition-metal-catalyzed reactions and organocatalytic methods. These synthetic strategies have not only improved the efficiency of the synthesis but also expanded the scope for functionalization and derivatization of the molecule.
The biological activity of Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate has been a focal point of numerous studies. Preliminary investigations have indicated that this compound exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. For instance, it has shown potential as a modulator of GABA receptors, which are crucial for neurotransmission and are implicated in conditions such as anxiety, epilepsy, and sleep disorders.
Moreover, the compound's ability to cross the blood-brain barrier (BBB) efficiently has been highlighted in several studies. This property is essential for developing drugs that target CNS disorders, as many potential therapeutics fail to reach their intended sites of action due to poor BBB permeability. The enhanced BBB penetration of Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate makes it a promising candidate for further preclinical and clinical evaluation.
In addition to its potential therapeutic applications, Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate has also been studied for its use as a building block in organic synthesis. The presence of the tert-butyl carbamate group provides a protected amine functionality that can be selectively deprotected under mild conditions, allowing for further functionalization and derivatization of the molecule. This versatility makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.
The stability and solubility properties of Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate have also been extensively characterized. It is generally stable under standard laboratory conditions and can be stored without significant degradation over extended periods. However, care should be taken to avoid exposure to strong acids or bases, which can lead to hydrolysis of the carbamate group.
In conclusion, Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate (CAS No. 1822978-75-5) represents a fascinating compound with broad applications in both fundamental research and drug development. Its unique structural features, coupled with its promising biological activity and synthetic versatility, make it an important molecule for continued investigation in the fields of organic chemistry and medicinal research.
1822978-75-5 (Tert-butyl N-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)